Cas no 288266-54-6 (((3-(Trifluoromethyl)phenyl)sulfonyl)alanine)

Technical Introduction: ((3-(Trifluoromethyl)phenyl)sulfonyl)alanine is a specialized sulfonamide-modified alanine derivative featuring a trifluoromethylphenyl group. This compound is of interest in medicinal chemistry and peptide research due to its unique structural properties, including the electron-withdrawing trifluoromethyl group and the sulfonyl moiety, which enhance stability and modulate reactivity. The alanine backbone provides compatibility with peptide synthesis, making it a valuable building block for designing bioactive molecules or probes. Its trifluoromethyl group may improve lipophilicity and metabolic resistance, while the sulfonyl linker offers potential for further functionalization. This compound is suited for applications in drug discovery and biochemical studies requiring tailored sulfonamide derivatives.
((3-(Trifluoromethyl)phenyl)sulfonyl)alanine structure
288266-54-6 structure
Product Name:((3-(Trifluoromethyl)phenyl)sulfonyl)alanine
CAS No:288266-54-6
MF:C10H10F3NO4S
MW:297.250912189484
CID:248847
PubChem ID:2777710
Update Time:2025-06-06

((3-(Trifluoromethyl)phenyl)sulfonyl)alanine Chemical and Physical Properties

Names and Identifiers

    • L-Alanine,N-[[3-(trifluoromethyl)phenyl]sulfonyl]-
    • 2-([[3-(Trifluoromethyl)Phenyl]Sulfonyl]Amino)Propanoic Acid
    • N-[3-(Trifluoromethyl)phenylsulfonyl]-DL-alanine
    • 2-({[3-(TRIFLUOROMETHYL)PHENYL]SULFONYL}AMINO)-PROPANOIC ACID
    • 2-(([3-(trifluoromethyl)phenyl]sulfonyl)amino)propanoic acid
    • 2-(([3-(trifluoromethyl)phenyl]sulfonyl)amino)-propanoic acid
    • 2-({[3-(Trifluoromethyl)phenyl]sulfonyl}amino)propanoic acid
    • 2-[3-(trifluoromethyl)benzenesulfonamido]propanoic acid
    • 2-[3-(trifluoromethyl)benzenesulphonamido]propionic acid
    • AC1MCRX4
    • CTK7I5046
    • OZVPEEXYQQFKJL-UHFFFAOYSA-N
    • L-Alanine, N-[[3-(trifluoromethyl)phenyl]sulfonyl]-
    • 2-[[3-(trifluoromethyl)phenyl]sulfonylamino]propanoic Acid
    • 250714-51-3
    • SB82564
    • MFCD00172805
    • FT-0644347
    • EN300-05890
    • A876602
    • 2-(3-(trifluoromethyl)phenylsulfonamido)propanoic acid
    • 2-(3-(trifluoromethyl)phenylsulfonamido)propanoicacid
    • AKOS000122473
    • (n-(3-trifluoromethyl)benzenesulfonyl)alanine
    • N-[3-(Trifluoromethyl)benzene-1-sulfonyl]alanine
    • EU-0015569
    • 288266-54-6
    • AKOS016055060
    • VU0067466-2
    • Z45674803
    • 10G-349S
    • F3110-0879
    • DTXSID80380630
    • ((3-(trifluoromethyl)phenyl)sulfonyl)alanine
    • ((3-(Trifluoromethyl)phenyl)sulfonyl)-l-alanine
    • DB-047468
    • AS-871/41287491
    • N-3-(Trifluoromethyl)benzenesulphonylalanine
    • N-{[3-(trifluoromethyl)phenyl]sulfonyl}alanine
    • ((3-(Trifluoromethyl)phenyl)sulfonyl)alanine
    • Inchi: 1S/C10H10F3NO4S/c1-6(9(15)16)14-19(17,18)8-4-2-3-7(5-8)10(11,12)13/h2-6,14H,1H3,(H,15,16)
    • InChI Key: OZVPEEXYQQFKJL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(NC(C(=O)O)C)(=O)=O

Computed Properties

  • Exact Mass: 297.0283
  • Monoisotopic Mass: 297.02826346g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Melting Point: 123-125°
  • PSA: 83.47

((3-(Trifluoromethyl)phenyl)sulfonyl)alanine Security Information

((3-(Trifluoromethyl)phenyl)sulfonyl)alanine Pricemore >>

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